Cas no 2171186-19-7 ((1r,4r)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid)
(1r,4r)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- (1r,4r)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid
- EN300-1544174
- (1r,4r)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid
- EN300-1571030
- 2172391-13-6
- EN300-1507438
- 2171213-39-9
- (1s,4s)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid
- 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid
- 2171186-19-7
-
- Inchi: 1S/C27H32N2O5/c30-25(29-19-14-12-18(13-15-19)26(31)32)11-5-6-16-28-27(33)34-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24H,5-6,11-17H2,(H,28,33)(H,29,30)(H,31,32)
- InChI Key: WYNHYGRXDQTOBF-UHFFFAOYSA-N
- SMILES: OC(C1CCC(CC1)NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 683
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 105Ų
(1r,4r)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1544174-0.05g |
(1r,4r)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171186-19-7 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1544174-0.1g |
(1r,4r)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171186-19-7 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1544174-0.25g |
(1r,4r)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171186-19-7 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1544174-0.5g |
(1r,4r)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171186-19-7 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1544174-1.0g |
(1r,4r)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171186-19-7 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1544174-2.5g |
(1r,4r)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171186-19-7 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1544174-5.0g |
(1r,4r)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171186-19-7 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1544174-10.0g |
(1r,4r)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171186-19-7 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1544174-50mg |
(1r,4r)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171186-19-7 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1544174-100mg |
(1r,4r)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid |
2171186-19-7 | 100mg |
$2963.0 | 2023-09-25 |
(1r,4r)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on (1r,4r)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid
Professional Introduction to (1R,4R)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic Acid (CAS No. 2171186-19-7)
The compound (1R,4R)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid, identified by its CAS number 2171186-19-7, represents a significant advancement in the field of chemical and pharmaceutical research. This intricate molecule, characterized by its complex stereochemistry and functional groups, has garnered considerable attention due to its potential applications in drug development and molecular biology. Its unique structural features make it a valuable candidate for further exploration in various therapeutic contexts.
The molecular structure of (1R,4R)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid incorporates a cyclohexane ring with amide and carboxylic acid functionalities, further modified by a pentyl chain and a fluorenyl methoxycarbonyl group. This combination of structural elements not only contributes to its distinct chemical properties but also opens up possibilities for diverse biological interactions. The presence of the fluorenyl moiety, in particular, has been associated with enhanced solubility and stability in certain formulations, making it an attractive component for pharmaceutical applications.
Recent research in the field of medicinal chemistry has highlighted the importance of chiral molecules in drug design. The stereochemistry of (1R,4R)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid, with its specific (1R,4R) configuration, plays a crucial role in determining its biological activity. Studies have shown that the precise arrangement of atoms in such molecules can significantly influence their interactions with biological targets, including enzymes and receptors. This underscores the need for careful synthesis and characterization to ensure the desired pharmacological properties are achieved.
The amide and carboxylic acid groups in the compound contribute to its reactivity and potential for further functionalization. These functional groups are often utilized in the design of bioactive molecules as they can participate in hydrogen bonding, forming salt bridges, and engaging in other forms of non-covalent interactions with biological targets. The fluorenyl methoxycarbonyl group, on the other hand, provides a hydrophobic anchor that can enhance membrane permeability and improve bioavailability. Such features make this compound a promising candidate for developing novel therapeutic agents.
In the context of drug discovery, the synthesis of complex molecules like (1R,4R)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid requires meticulous planning and execution. Advanced synthetic techniques must be employed to ensure high yield and purity, which are critical for subsequent biological testing. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. Recent advancements in asymmetric synthesis have made it possible to produce such complex molecules with greater efficiency and precision.
Once synthesized, the compound undergoes rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to elucidate its structure. Additionally, computational methods like molecular modeling are used to predict potential interactions with biological targets and to guide further optimization efforts.
The biological evaluation of (1R,4R)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid involves testing its activity against various targets relevant to different therapeutic areas. Initial studies often focus on assessing its interaction with enzymes or receptors known to be involved in specific disease pathways. For instance, if this compound is being developed as an enzyme inhibitor, researchers would measure its ability to bind to and inhibit the activity of that enzyme.
In vitro assays are typically used for these initial evaluations due to their high-throughput nature and ability to screen large libraries of compounds quickly. Positive results from these assays would then warrant further investigation using more complex models, such as cell-based assays or animal models. This stepwise approach allows researchers to prioritize compounds that show promise while eliminating those that are less effective.
The fluorenyl methoxycarbonyl group in the compound has been noted for its potential role in enhancing pharmacokinetic properties. Studies have demonstrated that fluorinated aromatic rings can improve metabolic stability and reduce degradation rates in vivo. This characteristic is particularly valuable for drugs that require prolonged circulation times or multiple dosing regimens.
Furthermore, the cyclohexane ring with amide functionalities provides a scaffold that can be easily modified to explore different chemical spaces. By varying substituents on this core structure, researchers can generate libraries of analogs with tailored properties. This modular approach is a cornerstone of modern drug discovery efforts aimed at identifying lead compounds with optimized pharmacological profiles.
The stereochemistry of the compound also plays a critical role in determining its selectivity towards specific biological targets. Enantiomers, which are mirror-image isomers of each other, can exhibit vastly different activities due to their distinct interactions with chiral environments within biological systems. Ensuring the correct stereochemical configuration is therefore essential for achieving the desired therapeutic effect while minimizing off-target effects.
Computational modeling has become an indispensable tool in the optimization process. By simulating how different molecular structures interact with biological targets at the atomic level, researchers can predict binding affinities and identify potential liabilities early in the development process. This approach not only saves time but also reduces costs associated with experimental trials that may not yield successful results.
In summary, (1R,4R)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid (CAS No. 2171186-19-7) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential applications across multiple therapeutic areas. Its complex stereochemistry combined with functional groups like amides and carboxylic acids makes it a versatile molecule for drug design purposes while offering advantages such as enhanced solubility thanks to its fluorenyl moiety.
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